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Compound of Interest

Compound Name: Hirudin (55-65) (sulfated)

Cat. No.: B12390937

Get Quote

-Thrombin with Sulfated Hirudin Fragment (55-65) Audience: Structural Biologists, Medicinal
Chemists, Drug Discovery Professionals

Executive Summary & Scientific Rationale
The interaction between Thrombin and Hirudin represents the gold standard for serine protease

inhibition. While full-length Hirudin blocks both the active site and Exosite I, the C-terminal

fragment (residues 55-65, often termed "Hirugen") binds exclusively to Exosite I.

Critical Insight: Native Hirudin is sulfated at Tyr63, a modification that increases binding affinity

to Thrombin by approximately 10-fold compared to the non-sulfated variant.[1] However, most

recombinant Hirudin lacks this post-translational modification. To structurally characterize the

"native-like" high-affinity interface, researchers must co-crystallize Thrombin with synthetic

sulfated peptides.

The Challenge:

Autolysis: The Hirudin (55-65) fragment does not occupy the catalytic active site.

Consequently, Thrombin remains catalytically active and prone to rapid autolysis during

crystallization trials.
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Sulfate Lability: The sulfotyrosine moiety is susceptible to hydrolysis at acidic pH, requiring

careful buffer selection.

The Solution: This protocol details the generation of a Ternary Complex:

Component A: Human ngcontent-ng-c1989010908="" _nghost-ng-c2127666394=""

class="inline ng-star-inserted">

-Thrombin.[2][3][4]

Component B: Small molecule active-site inhibitor (e.g., PPACK or generic Arg-analogs) to

prevent autolysis.

Component C: Sulfated Hirudin (55-65) peptide to occupy Exosite I.

Materials & Reagents
Biologicals[1][5][6][7][8][9][10][11]

Human

-Thrombin: High purity (>95%), lyophilized or frozen.

Note: Avoid preparations containing high concentrations of citrate, as citrate can bind

Exosite I and compete with the peptide.

Sulfated Hirudin Peptide (55-65):

Sequence: Asp-Phe-Glu-Glu-Ile-Pro-Glu-Glu-Tyr(SO3)-Leu-Gln (DFEEIPEEY(SO3)LQ).[5]

Purity: >98% (HPLC).

Storage: Store lyophilized at -20°C. Dissolve immediately before use to minimize

desulfation.

Active Site Inhibitor:

PPACK (D-Phe-Pro-Arg-chloromethylketone) - Irreversible, covalent.
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Alternative: Benzamidine (reversible, lower affinity) or NAPAP. PPACK is preferred for

structural rigidity.

Crystallization Chemicals[7][8][13]
Precipitant: Polyethylene Glycol (PEG) 8000 (High purity).

Buffer: Sodium Phosphate (NaPi), pH 7.0 - 7.5.

Additives: Glycerol (for cryoprotection).

Pre-Crystallization Protocol: Ternary Complex
Assembly
Objective: Create a homogenous, stable protein-peptide species.

Step 1: Thrombin Stabilization (Active Site Blockade)
Rationale: We must shut down proteolytic activity before adding the peptide to prevent

degradation of the peptide or the enzyme itself.

Resuspend Thrombin to 5-10 mg/mL in Buffer A (50 mM Na-Phosphate pH 7.4, 100 mM

NaCl).

Add PPACK (dissolved in water) at a 3:1 molar excess relative to Thrombin.

Incubate on ice for 30-60 minutes.

Verification: Verify loss of clotting activity using a fibrinogen clotting assay if necessary.

Step 2: Peptide Solubilization & Complexation
Rationale: The sulfated peptide is acidic. Dissolving it in unbuffered water can lower pH and

risk desulfation.

Dissolve Sulfated Hirudin (55-65) in Buffer A (not water) to a concentration of 2-5 mM.

Add the peptide to the PPACK-Thrombin solution.
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Target Stoichiometry: 1:1.2 to 1:1.5 (Protein : Peptide). A slight excess ensures full

occupancy of Exosite I.

Incubate at 4°C for 1 hour.

Clarification: Spin the complex at 13,000 x g for 10 minutes at 4°C to remove any amorphous

aggregates.

Step 3: Final Concentration
Concentrate the ternary complex using a centrifugal filter (MWCO 10 kDa) to 8 - 12 mg/mL.

Critical Check: Do not over-concentrate; Thrombin can aggregate above 15 mg/mL in high

salt.

Crystallization Protocol
Method: Hanging Drop Vapor Diffusion Temperature: 20°C (Standard) or 4°C (if stability is an

issue, though kinetics are slower).

Screening Matrix (Optimization)
While Thrombin crystallizes readily, the sulfated peptide alters surface electrostatics. Use the

following grid around the "classic" Thrombin condition:

Condition ID
Precipitant
(PEG 8000)

Buffer (0.1M) pH Additive

A1 (Core) 20% (w/v) Na-Phosphate 7.4 None

A2 18% Na-Phosphate 7.4 -

A3 24% Na-Phosphate 7.4 -

B1 20% Tris-HCl 7.5 -

B2 20% HEPES 7.5 -

C1 20% Na-Phosphate 7.4 0.2M NaCl
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Setup Procedure
Reservoir: Add 500 µL of reservoir solution to the well.

Drop: Mix 1 µL Complex + 1 µL Reservoir solution on a siliconized cover slip.

Seal: Invert the slip over the well and seal with grease.[6]

Observation: Crystals typically appear within 2-5 days. They often form tetragonal rods or

bipyramids (Space group

is common for Thrombin).

Visualization of Workflow
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Raw Materials

Human Alpha-Thrombin
(Lyophilized)

Step 1: Active Site Stabilization
(Incubate Thrombin + Inhibitor 30 min)

Prevents Autolysis

Active Site Blocker
(PPACK / CS107)

Sulfated Hirudin (55-65)
(DFEEIPEEY-SO3-LQ)

Step 2: Exosite Targeting
(Add Sulfated Peptide 1:1.5 molar ratio)

Incubate 1 hr @ 4°C

Stabilized Enzyme

Step 3: Purification/Concentration
(Centrifugal Filter 10kDa)

Target: 10 mg/mL

Ternary Complex

Crystallization (Hanging Drop)
Precipitant: 20-25% PEG 8000

Buffer: 0.1M NaPi pH 7.4

X-Ray Diffraction
(Resolution < 2.0 Å expected)

Harvest & Cryo

Click to download full resolution via product page
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Figure 1: Workflow for the generation and crystallization of the Thrombin-Inhibitor-

Hirudin(Sulfated) ternary complex.

Structural Logic: Why Sulfation Matters
The following diagram illustrates the binding logic. The sulfated tyrosine (Tyr63) does not bind

the catalytic pocket; it binds a specific basic patch (Exosite I) on the surface of Thrombin.

Thrombin Core

Catalytic Active Site
(Ser195/His57/Asp102)

Exosite I
(Basic Patch: Lys36, Arg73, etc.)

PPACK Inhibitor
(Covalent) Blocks (Prevents Autolysis)

Hirudin (55-65)
Peptide

BindsTyr63-SO3
(Sulfated)

High Affinity Electrostatics
(Critical Interaction)

Part of

Click to download full resolution via product page

Figure 2: Interaction map showing the dual-site occupation required for stable crystallization.

Note the critical electrostatic interaction between the sulfated tyrosine and the basic Exosite I.
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Issue Probable Cause Corrective Action

No Crystals Peptide desulfation

Ensure pH > 6.5. Dissolve

peptide immediately before

setup.

Precipitation Protein concentration too high

Dilute complex to 5-7 mg/mL.

Increase salt (NaCl) slightly to

200mM.

Salt Crystals Phosphate precipitation
Switch buffer to Tris-HCl or

HEPES.

Poor Diffraction Disordered peptide tail

The C-terminus of the peptide

might be floppy. Ensure high

occupancy (excess peptide).

Autolysis (Degradation) Incomplete active site block

Freshly prepare

PPACK/Inhibitor. Ensure 3:1

excess during incubation.

Data Collection Strategy
Cryoprotection: Transfer crystals briefly (seconds to minutes) into a solution containing 25%

Glycerol + Mother Liquor components.

Space Group: Expect Tetragonal (

or

).

Resolution: Sulfated complexes often diffract to high resolution (1.5 - 1.8 Å) due to the

rigidifying effect of the electrostatic lock at Exosite I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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